Cas no 2275635-00-0 ((2-Methylpyridin-3-yl)methyl 4-methylbenzene-1-sulfonate)

• Product Name: (2-Methylpyridin-3-yl)methyl 4-methylbenzene-1-sulfonate
• CAS No: 2275635-00-0
• MF: C₁₄H₁₅NO₃S
• MW: 277.338802576065
• CID: 6194793
• PubChem ID: 165759341
• Update Time: 2025-10-30

(2-Methylpyridin-3-yl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-7123044
• 2275635-00-0
• (2-methylpyridin-3-yl)methyl 4-methylbenzene-1-sulfonate
• (2-Methylpyridin-3-yl)methyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C14H15NO3S/c1-11-5-7-14(8-6-11)19(16,17)18-10-13-4-3-9-15-12(13)2/h3-9H,10H2,1-2H3
• InChI Key： CFMMTGVKPWHZIC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1=CC=CN=C1C

Computed Properties

• Exact Mass: 277.07726451g/mol
• Monoisotopic Mass: 277.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.6Ų

Additional information on (2-Methylpyridin-3-yl)methyl 4-methylbenzene-1-sulfonate

Comprehensive Overview of (2-Methylpyridin-3-yl)methyl 4-methylbenzene-1-sulfonate (CAS No. 2275635-00-0)

(2-Methylpyridin-3-yl)methyl 4-methylbenzene-1-sulfonate (CAS No. 2275635-00-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonate ester derivative is characterized by its unique molecular structure, combining a 2-methylpyridine moiety with a 4-methylbenzenesulfonate group. The compound's distinct chemical properties make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents and crop protection products.

In recent years, the demand for sulfonate esters like (2-Methylpyridin-3-yl)methyl 4-methylbenzene-1-sulfonate has increased due to their versatility in organic synthesis. Researchers are particularly interested in exploring its potential as a building block for drug discovery and material science applications. The compound's stability and reactivity profile make it suitable for various cross-coupling reactions, which are fundamental in modern medicinal chemistry.

One of the most frequently asked questions about CAS No. 2275635-00-0 concerns its solubility and stability under different conditions. Studies indicate that this compound exhibits good solubility in common organic solvents such as dichloromethane, tetrahydrofuran, and dimethyl sulfoxide, while remaining stable at room temperature when properly stored. These characteristics contribute to its growing popularity in laboratory settings, particularly for researchers working on targeted drug delivery systems and bioconjugation techniques.

The synthesis of (2-Methylpyridin-3-yl)methyl 4-methylbenzene-1-sulfonate typically involves the reaction of 3-(hydroxymethyl)-2-methylpyridine with 4-methylbenzenesulfonyl chloride in the presence of a base. This efficient synthetic route has made the compound more accessible to research institutions and pharmaceutical companies exploring new kinase inhibitors and enzyme modulators. The growing interest in personalized medicine and precision agriculture has further driven demand for such specialized intermediates.

From an environmental perspective, CAS No. 2275635-00-0 has been the subject of various green chemistry initiatives. Researchers are investigating more sustainable production methods that reduce waste and energy consumption while maintaining high yields. These efforts align with the broader pharmaceutical industry's commitment to environmentally friendly synthesis and green manufacturing practices, which are increasingly important to both regulators and consumers.

The analytical characterization of (2-Methylpyridin-3-yl)methyl 4-methylbenzene-1-sulfonate typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications. Quality control protocols for this material are particularly rigorous due to its potential use in active pharmaceutical ingredient (API) synthesis.

In the context of intellectual property, several patents have been filed that incorporate 2275635-00-0 as a key intermediate. This reflects the compound's importance in developing new therapeutic agents, particularly in areas such as oncology research and neurological disorders. The pharmaceutical industry's ongoing search for more effective and selective drugs continues to drive innovation around such specialized chemical building blocks.

Storage and handling recommendations for (2-Methylpyridin-3-yl)methyl 4-methylbenzene-1-sulfonate emphasize the importance of maintaining the material in a cool, dry environment, protected from moisture and light. Proper storage conditions help preserve the compound's integrity and extend its shelf life, which is crucial for research continuity and reproducibility in medicinal chemistry projects.

Looking forward, the applications of CAS No. 2275635-00-0 are expected to expand as researchers uncover new synthetic pathways and biological activities associated with its derivatives. The compound's versatility positions it as a valuable tool in addressing current challenges in drug development and agricultural science, particularly in the development of more selective and environmentally benign products.

For researchers considering working with (2-Methylpyridin-3-yl)methyl 4-methylbenzene-1-sulfonate, it's important to consult the latest literature and safety data sheets. While the compound offers numerous research opportunities, proper laboratory safety protocols should always be followed to ensure safe handling and disposal in accordance with local regulations and institutional policies.